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Compound of Interest

(8,5-Dimethyiphenyil)
Compound Name:
(phenyl)methanone

Cat. No.: B125861

Essential Safety and Handling Guide for (3,5-
Dimethylphenyl)(phenyl)methanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of (3,5-Dimethylphenyl)(phenyl)methanone (CAS No. 13319-70-5). The following
procedures are based on general safety protocols for aromatic ketones and are intended to
supplement, not replace, a thorough review of a substance-specific Safety Data Sheet (SDS)
and institutional safety guidelines.

Personal Protective Equipment (PPE)

When handling (3,5-Dimethylphenyl)(phenyl)methanone, a comprehensive PPE strategy is
essential to minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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Equipment Specification Purpose

Protects against skin contact.

Nitrile gloves offer good

Chemical-resistant gloves general chemical resistance,
Hand Protection (e.g., Polyvinyl alcohol (PVA), while PVA and Viton gloves are
Viton, or Nitrile) recommended for prolonged

contact with aromatic

compounds.

Safety glasses with side
Protects eyes from splashes

Eye Protection shields or chemical splash ) )
and airborne particles.
goggles
Provides a barrier against
) ] accidental spills and
Skin and Body Protection Laboratory coat o
contamination of personal
clothing.
Recommended when handling
NIOSH-approved respirator the solid material outside of a

Respiratory Protection ) ] ) ] ]
with an organic vapor cartridge  fume hood or if dust is

generated.

Handling and Operational Plan

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring a safe laboratory environment.

Engineering Controls

» Ventilation: Work with (3,5-Dimethylphenyl)(phenyl)methanone in a well-ventilated area. A
chemical fume hood is required when handling significant quantities or when there is a
potential for dust or aerosol generation.

General Handling and Storage Precautions
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Procedure Guideline

Upon receipt, inspect the container for any
Receiving and Inspection damage or leaks. Ensure the container is
properly labeled.

Store in a tightly closed container in a cool, dry,
Storage and well-ventilated area away from incompatible

materials such as strong oxidizing agents.

Avoid direct contact with skin and eyes. Avoid
Handling inhalation of dust. Use non-sparking tools. Wash

hands thoroughly after handling.

When transporting, use a secondary container
Transport I .
to prevent spills in case of accidental breakage.

Disposal Plan

The disposal of (3,5-Dimethylphenyl)(phenyl)methanone and its contaminated waste must
be conducted in accordance with all local, state, and federal regulations. As it is toxic to aquatic
life, it is imperative to prevent its release into the environment.

Step-by-Step Disposal Procedure:

» Segregation: Collect all waste material contaminated with (3,5-Dimethylphenyl)
(phenyl)methanone, including used PPE, weighing papers, and contaminated glassware, in
a designated and clearly labeled hazardous waste container. Do not mix with other waste
streams.

o Containerization: Use a chemically compatible, leak-proof container for waste collection.
Ensure the container is kept closed when not in use.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "(3,5-Dimethylphenyl)(phenyl)methanone”.

o Storage of Waste: Store the hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials.
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» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and proper disposal of the hazardous waste. Do not
attempt to dispose of this chemical down the drain or in regular trash.

Workflow for Handling (3,5-Dimethylphenyl)
(phenyl)methanone

The following diagram illustrates a standard workflow for handling a solid chemical like (3,5-
Dimethylphenyl)(phenyl)methanone in a laboratory setting.

Caption: Standard laboratory workflow for handling solid chemicals.

 To cite this document: BenchChem. [Personal protective equipment for handling (3,5-
Dimethylphenyl)(phenyl)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125861#personal-protective-equipment-for-handling-
3-5-dimethylphenyl-phenyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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